Cas no 1369035-80-2 (3-(2-bromoethyl)-1,2-dimethyl-1H-indole)

• Product Name: 3-(2-bromoethyl)-1,2-dimethyl-1H-indole
• CAS No: 1369035-80-2
• MF: C₁₂H₁₄BrN
• MW: 252.150262355804
• CID: 6021339
• PubChem ID: 82481413
• Update Time: 2025-08-03

3-(2-bromoethyl)-1,2-dimethyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromoethyl)-1,2-dimethyl-1H-indole
• EN300-1893276
• 1369035-80-2

• Inchi： 1S/C12H14BrN/c1-9-10(7-8-13)11-5-3-4-6-12(11)14(9)2/h3-6H,7-8H2,1-2H3
• InChI Key： GBXSLVHYVINBKD-UHFFFAOYSA-N
• SMILES： BrCCC1=C(C)N(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 251.03096g/mol
• Monoisotopic Mass: 251.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 4.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 3-(2-bromoethyl)-1,2-dimethyl-1H-indole

Professional Introduction to Compound with CAS No. 1369035-80-2 and Product Name: 3-(2-bromoethyl)-1,2-dimethyl-1H-indole

The compound CAS No. 1369035-80-2 corresponds to 3-(2-bromoethyl)-1,2-dimethyl-1H-indole, a structurally intriguing molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This indole derivative, characterized by its bromoethyl side chain and dimethyl substitution on the indole core, presents a unique scaffold that is highly versatile for further chemical manipulation and biological exploration.

3-(2-bromoethyl)-1,2-dimethyl-1H-indole belongs to the broader class of indole derivatives, which are well-documented for their diverse pharmacological activities. The indole moiety is a prominent pharmacophore in many bioactive compounds, including several FDA-approved drugs that exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The presence of the bromoethyl group in this compound introduces a reactive site that can be exploited for various chemical transformations, such as cross-coupling reactions, which are pivotal in modern drug discovery.

In recent years, there has been a surge in research focused on developing novel indole-based compounds with enhanced biological activity. The structural features of 3-(2-bromoethyl)-1,2-dimethyl-1H-indole make it an attractive candidate for investigating its potential as a precursor in the synthesis of more complex molecules. The bromine atom at the 2-position of the ethyl chain provides a convenient handle for palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in constructing biaryl systems and amine derivatives.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapeutics. Indole derivatives have shown promise in modulating various biological pathways, particularly those implicated in cancer and neurodegenerative diseases. The dimethyl substitution at the 1-position of the indole ring enhances lipophilicity, which can improve membrane permeability and thus oral bioavailability—a critical factor for drug efficacy. Furthermore, the bromoethyl group can be selectively modified to introduce additional functional groups, allowing for fine-tuning of biological activity.

Recent studies have highlighted the role of 3-(2-bromoethyl)-1,2-dimethyl-1H-indole in exploring novel scaffolds for kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are frequently dysregulated in cancer. By leveraging the reactivity of the bromoethyl group, researchers have synthesized analogs that exhibit inhibitory effects on specific kinases. These findings underscore the compound's potential as a building block for next-generation anticancer agents.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug design. Heterocycles such as indole are known for their ability to engage with biological targets in unique ways due to their aromaticity and electronic distribution. 3-(2-bromoethyl)-1,2-dimethyl-1H-indole exemplifies this trend by combining a classical heterocyclic core with a functional side chain that facilitates further derivatization. This combination makes it an invaluable asset for medicinal chemists seeking to develop innovative therapeutic strategies.

From a synthetic chemistry perspective, 3-(2-bromoethyl)-1,2-dimethyl-1H-indole offers a versatile platform for exploring new reaction methodologies. The bromoethylation strategy used to synthesize this compound has been adapted for producing libraries of related molecules with varying substituents. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds with desired biological profiles.

The dimethylation at the 1-position of the indole ring not only enhances lipophilicity but also contributes to steric hindrance around critical binding pockets. This can be exploited to improve binding affinity and selectivity when designing small-molecule inhibitors or agonists. Moreover, the presence of both bromine and methyl groups provides multiple sites for further functionalization, enabling chemists to explore diverse chemical space efficiently.

In conclusion,3-(2-bromoethyl)-1,2-dimethyl-1H-indole (CAS No. 1369035-80-2) represents a promising intermediate in pharmaceutical research due to its structural features and synthetic flexibility. Its potential applications span across kinase inhibition, antimicrobial agents, and other therapeutic areas highlight its significance as a building block for novel bioactive molecules. As research continues to uncover new biological targets and synthetic strategies,this compound is poised to play an increasingly important role in drug discovery efforts worldwide.